Cas no 1824376-47-7 (3-(3-aminobutyl)-N,N-dimethylaniline)

• Product Name: 3-(3-aminobutyl)-N,N-dimethylaniline
• CAS No: 1824376-47-7
• MF: C₁₂H₂₀N₂
• MW: 192.300602912903
• CID: 6201825
• PubChem ID: 165847786
• Update Time: 2025-06-14

3-(3-aminobutyl)-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 3-(3-aminobutyl)-N,N-dimethylaniline
• EN300-1846214
• 1824376-47-7

• Inchi： 1S/C12H20N2/c1-10(13)7-8-11-5-4-6-12(9-11)14(2)3/h4-6,9-10H,7-8,13H2,1-3H3
• InChI Key： LXDRKLAUDWDGQW-UHFFFAOYSA-N
• SMILES： NC(C)CCC1C=CC=C(C=1)N(C)C

Computed Properties

• Exact Mass: 192.162648646g/mol
• Monoisotopic Mass: 192.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.3Ų

Additional information on 3-(3-aminobutyl)-N,N-dimethylaniline

Recent Advances in the Study of 3-(3-aminobutyl)-N,N-dimethylaniline (CAS: 1824376-47-7) in Chemical Biology and Pharmaceutical Research

The compound 3-(3-aminobutyl)-N,N-dimethylaniline (CAS: 1824376-47-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 3-(3-aminobutyl)-N,N-dimethylaniline as a versatile intermediate in the synthesis of bioactive molecules. Its structural motif, featuring an aromatic amine linked to a dimethylamino group via an aminobutyl spacer, has been exploited in the design of novel ligands for G-protein-coupled receptors (GPCRs). For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective serotonin receptor modulators, showcasing its potential in treating neurological disorders.

In addition to its pharmacological applications, 3-(3-aminobutyl)-N,N-dimethylaniline has been investigated for its role in chemical biology. A recent report in ACS Chemical Biology detailed its use as a fluorescent probe for tracking intracellular pH changes, leveraging its pH-sensitive dimethylamino group. This application underscores its potential as a tool for studying cellular processes and disease mechanisms.

From a synthetic chemistry perspective, advancements in the efficient preparation of 3-(3-aminobutyl)-N,N-dimethylaniline have been reported. A 2024 study in Organic Letters described a novel catalytic method for its synthesis, achieving higher yields and reduced byproducts compared to traditional routes. This methodological improvement is expected to facilitate broader adoption of the compound in research and development.

Looking ahead, the compound's unique properties position it as a promising candidate for further exploration in drug discovery and chemical biology. Ongoing research is expected to uncover additional applications, particularly in targeted therapy and diagnostic imaging. The integration of computational modeling and high-throughput screening techniques may further accelerate its development and optimization.